Cas no 1350885-39-0 (3-Bromo-2,2-dimethylpropan-1-amine hydrobromide)

• Product Name: 3-Bromo-2,2-dimethylpropan-1-amine hydrobromide
• CAS No: 1350885-39-0
• MF: C₅H₁₃Br₂N
• MW: 246.971420049667
• MDL: MFCD29055106
• CID: 4591796
• PubChem ID: 86691757
• Update Time: 2025-06-23

3-Bromo-2,2-dimethylpropan-1-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,2-dimethylpropan-1-amine hydrobromide
• 3-bromo-2,2-dimethylpropan-1-amine;hydrobromide
• 3-Bromo-2,2-dimethylpropan-1-amine hydrobromide

• MDL： MFCD29055106
• Inchi： 1S/C5H12BrN.BrH/c1-5(2,3-6)4-7;/h3-4,7H2,1-2H3;1H
• InChI Key： PQGVUPYPCMHAQL-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CN.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 52
• Topological Polar Surface Area: 26

Additional information on 3-Bromo-2,2-dimethylpropan-1-amine hydrobromide

Comprehensive Overview of 3-Bromo-2,2-dimethylpropan-1-amine hydrobromide (CAS No. 1350885-39-0)

3-Bromo-2,2-dimethylpropan-1-amine hydrobromide (CAS No. 1350885-39-0) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a brominated amine derivative, is gaining attention due to its unique structural properties and potential utility in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The molecular structure of 3-Bromo-2,2-dimethylpropan-1-amine hydrobromide features a quaternary carbon center, which enhances its stability and makes it valuable for stereoselective synthesis. This characteristic aligns with current trends in green chemistry, where scientists prioritize compounds with minimal environmental impact. Recent publications highlight its use in click chemistry reactions and peptide modifications, addressing the growing demand for biocompatible reagents in therapeutic development.

Analytical studies confirm that CAS 1350885-39-0 exhibits excellent solubility in polar solvents like water and methanol, a property critical for high-throughput screening applications. Its hydrobromide salt form improves crystallinity, facilitating purification processes—a key consideration for GMP-compliant manufacturing. These attributes respond to frequent search queries about amine compound handling and pharmaceutical intermediates storage conditions.

In the context of AI-driven drug design, this compound has emerged as a subject of computational studies due to its molecular rigidity and hydrogen bonding capacity. Machine learning models predict its potential as a scaffold for kinase inhibitors, correlating with industry interest in targeted cancer therapies. Such applications address trending topics like precision medicine and computational chemistry tools frequently searched by medicinal chemists.

The synthesis of 3-Bromo-2,2-dimethylpropan-1-amine HBr typically involves reductive amination of corresponding carbonyl precursors, followed by salt formation. This process exemplifies modern atom economy principles, reducing waste generation—a response to environmental concerns dominating chemical industry forums. Patent analyses reveal its incorporation in prodrug formulations, particularly for enhancing blood-brain barrier permeability, a hot topic in neuropharmacology research.

Quality control protocols for CAS 1350885-39-0 emphasize HPLC purity analysis and residual solvent testing, meeting stringent ICH guidelines. These procedures answer common laboratory questions regarding analytical method validation for pharmaceutical intermediates. The compound's melting point range (typically 210-215°C with decomposition) and spectroscopic fingerprints (characteristic NMR peaks at δ 1.3 ppm for methyl groups) provide reliable identification markers.

Emerging applications include its use as a ligand in asymmetric catalysis, particularly for chiral amine synthesis—a field experiencing exponential growth due to demand for single-enantiomer drugs. This connects with frequent searches about chiral auxiliaries and organocatalysts. Stability studies demonstrate that the compound maintains integrity under accelerated storage conditions (40°C/75% RH for 6 months), addressing practical concerns about chemical shelf life.

From a regulatory perspective, 3-Bromo-2,2-dimethylpropan-1-amine hydrobromide complies with REACH registration requirements, with comprehensive toxicological profiles available in scientific literature. This information responds to increasing queries about chemical safety data in research compliance documentation. The compound's logP value (predicted 1.2) suggests favorable pharmacokinetic properties, making it relevant to discussions about ADME optimization in drug development.

Recent technological advancements have enabled flow chemistry approaches for this compound's production, improving reaction scalability—a solution to common challenges in process chemistry forums. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-efficiency laboratories. These innovations align with searches for continuous manufacturing techniques in pharmaceutical production.

In conclusion, 3-Bromo-2,2-dimethylpropan-1-amine hydrobromide (CAS No. 1350885-39-0) represents a versatile tool for modern chemical research, bridging multiple disciplines from medicinal chemistry to process optimization. Its evolving applications reflect the dynamic needs of life sciences research, while its well-characterized properties provide reliable solutions for complex synthetic challenges. As investigation continues, this compound will likely maintain its relevance in cutting-edge drug discovery pipelines and material science innovations.